Cas no 5160-05-4 (Pentanamide,N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-2-(formylamino)-4-methyl-)

• Product Name: Pentanamide,N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-2-(formylamino)-4-methyl-
• CAS No: 5160-05-4
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 386457
• PubChem ID: 787183
• Update Time: 2025-04-19

Pentanamide,N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-2-(formylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-2-(formylamino)-4-methyl-
• (E)-N-(4-methylphenyl)-3-phenylprop-2-enamide
• BIM-0012401.P001
• N-(4-methylphenyl)-3-phenylacrylamide
• MFCD00445047
• CCG-357111
• AKOS000487938
• p-Cinnamotoluidide
• N-P-Tolylcinnamamide
• CS-0037706
• CHEMBL2336359
• 134430-88-9
• NSC-401976
• AS-63297
• 5160-05-4
• NSC401976
• CB15721
• SCHEMBL9724353
• 6876-68-2
• (2E)-N-(4-methylphenyl)-3-phenylprop-2-enamide
• SR-01000197333
• AM805709
• SMSF0003991
• N-(p-Tolyl)cinnamamide
• BDBM50429758
• SR-01000197333-1

• Inchi： 1S/C16H15NO/c1-13-7-10-15(11-8-13)17-16(18)12-9-14-5-3-2-4-6-14/h2-12H,1H3,(H,17,18)/b12-9+
• InChI Key： BZTAHBIRTCNRAW-FMIVXFBMSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 237.115
• Monoisotopic Mass: 237.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.142
• Boiling Point: 443.5°Cat760mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.654